Cas no 6253-50-5 (4-Azatricyclo[4.2.1.0,3,7]nonane)

• Product Name: 4-Azatricyclo[4.2.1.0,3,7]nonane
• CAS No: 6253-50-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 2712812
• PubChem ID: 59623096
• Update Time: 2025-06-14

4-Azatricyclo[4.2.1.0,3,7]nonane Chemical and Physical Properties

Names and Identifiers

• 6253-50-5
• EN300-393302
• 4-Azatricyclo[4.2.1.0,3,7]nonane
• SCHEMBL12977950
• 4-azatricyclo[4,2,1,0 3,7]-nonane

• Inchi： 1S/C8H13N/c1-5-2-7-6(1)4-9-8(7)3-5/h5-9H,1-4H2
• InChI Key： DTURLBZWQNQFQH-UHFFFAOYSA-N
• SMILES： N1CC2CC3CC1C2C3

Computed Properties

• Exact Mass: 123.104799419Da
• Monoisotopic Mass: 123.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Additional information on 4-Azatricyclo[4.2.1.0,3,7]nonane

Comprehensive Overview of 4-Azatricyclo[4.2.1.0,3,7]nonane (CAS No. 6253-50-5): Properties, Applications, and Research Insights

4-Azatricyclo[4.2.1.0,3,7]nonane (CAS No. 6253-50-5) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its tricyclic framework, featuring a nitrogen atom at the 4-position, offers exceptional rigidity and stereochemical complexity, making it a valuable scaffold for drug discovery and advanced material design. Researchers are particularly interested in its potential as a bioactive building block due to its ability to mimic natural alkaloids while providing synthetic versatility.

The compound's molecular architecture has become a focal point in modern medicinal chemistry, especially in the development of central nervous system (CNS) therapeutics. Recent studies suggest that derivatives of 4-Azatricyclo[4.2.1.0,3,7]nonane may interact with neurotransmitter receptors, sparking investigations into their potential for addressing neurological conditions. This aligns with current healthcare trends focusing on neurodegenerative disease research and precision medicine approaches.

From a synthetic chemistry perspective, the preparation of CAS 6253-50-5 involves sophisticated ring-closing methodologies and stereoselective transformations. Advanced techniques such as transition metal catalysis and photochemical cyclization have been employed to construct its challenging three-dimensional framework. These synthetic challenges resonate with the growing demand for complex molecular synthesis in both academic and industrial settings.

Material scientists have explored 4-Azatricyclo[4.2.1.0,3,7]nonane derivatives for their potential in advanced polymer systems. The compound's rigid structure contributes to enhanced thermal stability in polymeric materials, addressing current industry needs for high-performance materials in electronics and aerospace applications. This connects with the global push toward sustainable material innovation and green chemistry initiatives.

Analytical characterization of 6253-50-5 typically employs state-of-the-art techniques including X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide crucial insights into the compound's three-dimensional conformation and electronic properties, which are essential for understanding its reactivity and potential applications. The analytical data supports current trends in computational chemistry and molecular modeling approaches.

In biochemical research, the azatricyclic core of this compound has shown interesting interactions with enzyme active sites, particularly those involving chiral recognition. This has led to investigations into its potential as a molecular probe or pharmacophore in drug design. Such applications align with contemporary interests in targeted drug delivery and personalized medicine strategies.

The safety profile and physicochemical properties of 4-Azatricyclo[4.2.1.0,3,7]nonane make it suitable for various laboratory applications. Its solubility characteristics and stability under different conditions have been thoroughly documented, providing valuable information for researchers working with this compound. These practical considerations address common questions in experimental design and process optimization.

Recent patent literature reveals growing commercial interest in CAS 6253-50-5, particularly in the development of specialty chemicals and pharmaceutical intermediates. The compound's unique structural features offer intellectual property opportunities, reflecting the current emphasis on innovation in chemical space and patentable molecular entities.

Environmental considerations regarding 4-Azatricyclo[4.2.1.0,3,7]nonane have been addressed through studies of its biodegradation pathways and ecotoxicological profile. These investigations support the compound's potential for sustainable applications, responding to increasing concerns about green chemistry principles and environmental impact assessment in chemical research.

Future research directions for 6253-50-5 may explore its potential in catalysis, as a ligand in asymmetric synthesis, or as a component in functional materials. The compound's versatility positions it well to contribute to emerging fields such as molecular machines and supramolecular chemistry, areas that are currently receiving substantial research attention.